Cas no 2375273-76-8 (4-Thiazoleethanol, β-amino-, hydrochloride (1:2))

• Product Name: 4-Thiazoleethanol, β-amino-, hydrochloride (1:2)
• CAS No: 2375273-76-8
• MF: C₅H₉ClN₂OS
• MW: 180.655758619308
• CID: 5982805
• PubChem ID: 145867397
• Update Time: 2025-06-12

4-Thiazoleethanol, β-amino-, hydrochloride (1:2) Chemical and Physical Properties

Names and Identifiers

• 4-Thiazoleethanol, β-amino-, hydrochloride (1:2)
• 2375273-76-8
• Z3813478275
• 2-Amino-2-(1,3-thiazol-4-yl)ethanol;dihydrochloride
• EN300-7437754
• 2-amino-2-(1,3-thiazol-4-yl)ethan-1-ol dihydrochloride

• Inchi： 1S/C5H8N2OS.ClH/c6-4(1-8)5-2-9-3-7-5;/h2-4,8H,1,6H2;1H
• InChI Key： LRQHRPVQDDHHJM-UHFFFAOYSA-N
• SMILES： C(C1N=CSC=1)(N)CO.Cl

Computed Properties

• Exact Mass: 215.9890895g/mol
• Monoisotopic Mass: 215.9890895g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 91
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 87.4Ų

Additional information on 4-Thiazoleethanol, β-amino-, hydrochloride (1:2)

4-Thiazoleethanol, β-amino-, hydrochloride (1:2) (CAS No. 2375273-76-8): A Comprehensive Overview

4-Thiazoleethanol, β-amino-, hydrochloride (1:2) (CAS No. 2375273-76-8) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, also known as β-amino-4-thiazoleethanol hydrochloride, is characterized by its unique chemical structure and potential therapeutic applications. This article provides a detailed overview of the compound, including its chemical properties, synthesis methods, biological activities, and recent research findings.

Chemical Properties

4-Thiazoleethanol, β-amino-, hydrochloride (1:2) is a white to off-white crystalline solid with a molecular formula of C₅H₉N₃O₂S·2HCl. The molecular weight of this compound is approximately 249.16 g/mol. It is highly soluble in water and polar organic solvents such as methanol and ethanol, making it suitable for various pharmaceutical formulations. The compound exhibits excellent stability under standard laboratory conditions and can be stored at room temperature without significant degradation.

Synthesis Methods

The synthesis of 4-Thiazoleethanol, β-amino-, hydrochloride (1:2) involves several well-documented pathways. One common method involves the reaction of 4-thiazoleethanol with an appropriate amino acid derivative in the presence of a coupling reagent such as EDC (1-(3-dimethylaminopropyl)-3-ethylcarbodiimide) or HATU (O-(7-azabenzotriazol-1-yl)-N,N,N',N'-tetramethyluronium hexafluorophosphate). The resulting intermediate is then treated with hydrochloric acid to form the final product. This synthetic route has been optimized to achieve high yields and purity levels, making it suitable for large-scale production.

Biological Activities

4-Thiazoleethanol, β-amino-, hydrochloride (1:2) has shown promising biological activities in various preclinical studies. One of the key areas of interest is its potential as an anti-inflammatory agent. Recent research has demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro. These findings suggest that 4-Thiazoleethanol, β-amino-, hydrochloride (1:2) may have therapeutic potential in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, 4-Thiazoleethanol, β-amino-, hydrochloride (1:2) has also been investigated for its neuroprotective effects. Studies have shown that this compound can reduce oxidative stress and prevent neuronal cell death in models of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. These neuroprotective effects are attributed to the compound's ability to modulate intracellular signaling pathways involved in cell survival and apoptosis.

Clinical Applications

The potential clinical applications of 4-Thiazoleethanol, β-amino-, hydrochloride (1:2) are currently being explored through various preclinical and early-stage clinical trials. Preliminary results from these trials have been encouraging, with the compound demonstrating good safety profiles and pharmacokinetic properties. However, further research is needed to fully elucidate its therapeutic efficacy and safety in human subjects.

In the context of inflammatory diseases, clinical trials are underway to evaluate the efficacy of 4-Thiazoleethanol, β-amino-, hydrochloride (1:2) in reducing inflammation and improving patient outcomes. These trials are designed to assess both the short-term and long-term effects of the compound on disease progression and quality of life.

In the realm of neurodegenerative diseases, preclinical studies have provided valuable insights into the mechanisms by which 4-Thiazoleethanol, β-amino-, hydrochloride (1:2) exerts its neuroprotective effects. Ongoing research aims to translate these findings into clinical settings by conducting phase I and II trials to evaluate the safety and efficacy of the compound in patients with Alzheimer's disease and Parkinson's disease.

Conclusion

4-Thiazoleethanol, β-amino-, hydrochloride (1:2) (CAS No. 2375273-76-8) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and biological activities make it an attractive candidate for further development in medicinal chemistry and pharmaceutical research. As ongoing research continues to uncover new insights into its mechanisms of action and therapeutic potential, it is likely that this compound will play an increasingly important role in the treatment of various diseases.